Cas no 479249-90-6 (2-[2,2-Bis(2-prop-2-enoyloxyethoxymethyl)butoxy]ethyl 3-(dibutylamino)propanoate)

• Product name: 2-[2,2-Bis(2-prop-2-enoyloxyethoxymethyl)butoxy]ethyl 3-(dibutylamino)propanoate
• CAS No: 479249-90-6
• MF: C₂₉H₅₁NO₉
• MW: 557.716550111771
• CID: 6623616
• PubChem ID: 139597756

2-[2,2-Bis(2-prop-2-enoyloxyethoxymethyl)butoxy]ethyl 3-(dibutylamino)propanoate Chemical and Physical Properties

Names and Identifiers

• 479249-90-6
• SCHEMBL22436445
• DTXSID401099731
• 2-[2,2-Bis(2-prop-2-enoyloxyethoxymethyl)butoxy]ethyl 3-(dibutylamino)propanoate

• Inchi： 1S/C29H51NO9/c1-6-11-14-30(15-12-7-2)16-13-28(33)39-22-19-36-25-29(10-5,23-34-17-20-37-26(31)8-3)24-35-18-21-38-27(32)9-4/h8-9H,3-4,6-7,10-25H2,1-2,5H3
• InChI Key： WWJHAKKEEILBDP-UHFFFAOYSA-N
• SMILES： O(CCOC(CCN(CCCC)CCCC)=O)CC(COCCOC(C=C)=O)(COCCOC(C=C)=O)CC

Computed Properties

• Exact Mass: 557.35638220g/mol
• Monoisotopic Mass: 557.35638220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 39
• Rotatable Bond Count: 30
• Complexity: 646
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 110Ų